Cas no 1354922-25-0 (4-(2-fluorophenyl)-6-(3-methylphenyl)pyrimidin-2-amine)

• Product Name: 4-(2-fluorophenyl)-6-(3-methylphenyl)pyrimidin-2-amine
• CAS No: 1354922-25-0
• MF: C₁₇H₁₄FN₃
• MW: 279.311566829681
• MDL: MFCD21335933
• CID: 5188969
• Update Time: 2026-03-05

4-(2-fluorophenyl)-6-(3-methylphenyl)pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(2-fluorophenyl)-6-(3-methylphenyl)pyrimidin-2-amine

• MDL： MFCD21335933
• Inchi： 1S/C17H14FN3/c1-11-5-4-6-12(9-11)15-10-16(21-17(19)20-15)13-7-2-3-8-14(13)18/h2-10H,1H3,(H2,19,20,21)
• InChI Key： UHXXREKDEHSJQK-UHFFFAOYSA-N
• SMILES： C1(N)=NC(C2=CC=CC(C)=C2)=CC(C2=CC=CC=C2F)=N1

Additional information on 4-(2-fluorophenyl)-6-(3-methylphenyl)pyrimidin-2-amine

4-(2-Fluorophenyl)-6-(3-Methylphenyl)Pyrimidin-2-Amine (CAS No: 1354922-25-0)

4-(2-Fluorophenyl)-6-(3-Methylphenyl)Pyrimidin-2-Amine, also known by its CAS registry number 1354922-25-0, is a heterocyclic aromatic compound with significant potential in the fields of pharmaceuticals and materials science. This compound belongs to the pyrimidine family, which has been extensively studied due to its versatile applications in drug design and organic electronics. The molecule consists of a pyrimidine ring substituted with a fluorophenyl group at the 4-position and a methylphenyl group at the 6-position, making it a unique derivative with distinct chemical and biological properties.

The synthesis of 4-(2-Fluorophenyl)-6-(3-Methylphenyl)Pyrimidin-2-Amine typically involves multi-step organic reactions, including nucleophilic substitution, coupling reactions, and cyclization processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving the overall yield. Researchers have also explored the use of microwave-assisted synthesis and continuous-flow reactors to optimize the preparation of this compound, aligning with the growing demand for sustainable chemical processes.

In terms of biological activity, this compound has shown promising results in preliminary studies as a potential candidate for drug development. Its pyrimidine core is known to interact with various biological targets, including kinases, proteases, and nucleic acids. Recent research has highlighted its potential as an inhibitor of certain enzymes involved in cancer pathways, making it a subject of interest in oncology research. Additionally, its substituents—specifically the fluorophenyl and methylphenyl groups—contribute to its pharmacokinetic properties, enhancing its bioavailability and stability within biological systems.

The application of 4-(2-Fluorophenyl)-6-(3-Methylphenyl)Pyrimidin-2-Amine extends beyond pharmacology into materials science. Its aromatic structure and electron-withdrawing groups make it a candidate for use in organic semiconductors and optoelectronic devices. Recent studies have demonstrated its ability to form stable charge transfer complexes when combined with complementary materials, suggesting its potential role in next-generation electronic devices such as OLEDs (organic light-emitting diodes) and photovoltaic cells.

From an environmental perspective, the synthesis and application of this compound are being evaluated for their sustainability profiles. Researchers are exploring green chemistry approaches to minimize waste generation and reduce energy consumption during its production. Furthermore, efforts are underway to assess its biodegradability and ecological impact to ensure responsible use in both industrial and medical applications.

In conclusion, 4-(2-Fluorophenyl)-6-(3-Methylphenyl)Pyrimidin-2-Amine (CAS No: 1354922-25-0) stands as a versatile compound with diverse applications across multiple scientific domains. Its unique chemical structure, coupled with recent advancements in synthesis techniques and biological studies, positions it as a valuable asset in modern research and development efforts.